Cas no 114414-86-7 (D-Alanine, N-(1-oxotetradecyl)-)
114414-86-7 structure
Product Name:D-Alanine, N-(1-oxotetradecyl)-
CAS No:114414-86-7
MF:C17H33NO3
MW:299.448825597763
CID:1202368
PubChem ID:3353917
Update Time:2025-04-20
D-Alanine, N-(1-oxotetradecyl)- Chemical and Physical Properties
Names and Identifiers
-
- D-Alanine, N-(1-oxotetradecyl)-
- (2R)-2-(tetradecanoylamino)propanoic acid
- N-Butadecanoyl-D-alanine
- N-TETRADECANOYL-ALANINE
- 114414-86-7
- 2-TETRADECANAMIDOPROPANOIC ACID
- 2-(tetradecanoylamino)propanoic Acid
- SCHEMBL3637176
- 57993-24-5
- N-Tetradecanoyl-alanine (myristoyl-Ala-OH)
- n-myristoyl alanine
- MFCD00417781
-
- Inchi: 1S/C17H33NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-16(19)18-15(2)17(20)21/h15H,3-14H2,1-2H3,(H,18,19)(H,20,21)
- InChI Key: XDOBXTLSTUFRRP-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCCCCCC)NC(C(=O)O)C
Computed Properties
- Exact Mass: 299.246
- Monoisotopic Mass: 299.246
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 14
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4A^2
- XLogP3: 5.8
D-Alanine, N-(1-oxotetradecyl)- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
114414-86-7 (D-Alanine, N-(1-oxotetradecyl)-) Related Products
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- 1188-37-0(N-Acetyl-L-glutamic acid)
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- 35305-74-9(N-Acetyl-L-glutamine)
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- 52315-75-0(N-Lauroyl-L-lysine)
- 2490-97-3(Aceglutamide)
- 4042-36-8((2R)-5-oxopyrrolidine-2-carboxylic acid)
- 5817-08-3(2-Acetamidopentanedioic acid)
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